Cas no 2639441-61-3 (Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate)

Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate is a pyrimidine derivative with significant utility in pharmaceutical and organic synthesis. Its tert-butyl ester group enhances stability and solubility, facilitating handling and storage. The presence of both amino and oxo functional groups makes it a versatile intermediate for constructing heterocyclic compounds, particularly in nucleoside and antiviral drug development. The methyl substitution at the 2-position contributes to steric and electronic modulation, improving selectivity in reactions. This compound is particularly valuable for researchers seeking to explore modified pyrimidine scaffolds due to its well-defined reactivity and compatibility with diverse synthetic protocols. Its structural features make it a promising candidate for medicinal chemistry applications.
Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate structure
2639441-61-3 structure
Product Name:Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
CAS No:2639441-61-3
MF:C11H17N3O3
MW:239.270982503891
CID:5665067
PubChem ID:165900370
Update Time:2025-05-24

Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
    • 2639441-61-3
    • EN300-27723293
    • Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
    • Inchi: 1S/C11H17N3O3/c1-6-13-9(12)7(10(16)14-6)5-8(15)17-11(2,3)4/h5H2,1-4H3,(H3,12,13,14,16)
    • InChI Key: RFCHMPRYRLCIDS-UHFFFAOYSA-N
    • SMILES: O(C(CC1C(NC(C)=NC=1N)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 239.12699141g/mol
  • Monoisotopic Mass: 239.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 93.8Ų

Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27723293-0.05g
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
2639441-61-3 95.0%
0.05g
$744.0 2025-03-20
Enamine
EN300-27723293-0.1g
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
2639441-61-3 95.0%
0.1g
$779.0 2025-03-20
Enamine
EN300-27723293-0.25g
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
2639441-61-3 95.0%
0.25g
$814.0 2025-03-20
Enamine
EN300-27723293-0.5g
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
2639441-61-3 95.0%
0.5g
$849.0 2025-03-20
Enamine
EN300-27723293-1.0g
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
2639441-61-3 95.0%
1.0g
$884.0 2025-03-20
Enamine
EN300-27723293-2.5g
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
2639441-61-3 95.0%
2.5g
$1735.0 2025-03-20
Enamine
EN300-27723293-5.0g
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
2639441-61-3 95.0%
5.0g
$2566.0 2025-03-20
Enamine
EN300-27723293-10.0g
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
2639441-61-3 95.0%
10.0g
$3807.0 2025-03-20
Enamine
EN300-27723293-1g
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
2639441-61-3
1g
$884.0 2023-09-10
Enamine
EN300-27723293-5g
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
2639441-61-3
5g
$2566.0 2023-09-10

Additional information on Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate

Introduction to Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate (CAS No. 2639441-61-3)

Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate, identified by its CAS number 2639441-61-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class, which is well-documented for its diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its 4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl moiety, make it a valuable scaffold for the development of novel drugs targeting various diseases.

The pyrimidine core is a fundamental component in many bioactive molecules, including nucleoside analogs and antiviral agents. The presence of an amino group at the 4-position and a carboxylate group at the 2-position enhances the compound's reactivity and binding affinity to biological targets. This structural configuration has been extensively studied for its role in modulating enzyme activity and inhibiting pathogenic processes.

In recent years, there has been a growing interest in developing new therapeutic agents based on pyrimidine derivatives due to their efficacy and selectivity. Research has shown that compounds with similar structural motifs exhibit promising results in treating conditions such as cancer, inflammation, and infectious diseases. The tert-butyl group in Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate not only stabilizes the molecule but also influences its pharmacokinetic properties, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the amino group and the carboxylate group provides multiple sites for interaction with biological targets, including enzymes and receptors. This versatility allows researchers to fine-tune the structure for optimal activity while minimizing side effects. Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on key enzymes involved in disease pathways.

The synthesis of Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the formation of the pyrimidine ring followed by functionalization at the 4-position and 2-position. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate in preclinical studies has revealed several promising characteristics. The compound demonstrates good solubility in aqueous solutions, which is crucial for formulation development. Additionally, preliminary toxicity studies indicate that it exhibits low systemic toxicity at therapeutic doses. These findings support its potential as a safe and effective therapeutic agent.

The impact of this compound on drug development is further underscored by its ability to modulate key biological pathways. For instance, research has shown that it can inhibit enzymes such as kinases and phosphodiesterases, which are overexpressed in various diseases. By targeting these enzymes, Tert-butyl 2-(4-amino-2-methyl-6-oxyo-pyr-imidin-penta - yl)acetate may offer a novel approach to treating conditions like cancer and chronic inflammation.

Recent advancements in computational chemistry have also contributed to the understanding of this compound's mechanism of action. Molecular modeling studies have helped researchers predict how it interacts with biological targets at an atomic level. These insights are invaluable for designing next-generation derivatives with enhanced potency and selectivity.

The future prospects of Tert-butyl 2-(4-amino--methyl--py-rim-idin-penta - yl)acetate are bright, with ongoing research aimed at optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative formulations and combination therapies. As our understanding of disease mechanisms continues to evolve, this compound may play a pivotal role in addressing unmet medical needs.

In conclusion, Tert-butyl 2-(4-amino--methyl--py-rim-idin-penta - yl)acetate (CAS No. 2639441--61--3) is a versatile and promising compound with significant therapeutic potential. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in drug discovery programs. With continued research and innovation, this compound has the potential to contribute to advancements in medicine and improve patient outcomes worldwide.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited